1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[(2-methoxy-2-adamantyl)methyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C20H28N2O2/c1-13-5-3-4-6-18(13)22-19(23)21-12-20(24-2)16-8-14-7-15(10-16)11-17(20)9-14/h3-6,14-17H,7-12H2,1-2H3,(H2,21,22,23)
• InChI Key: MTAIFZRDPIIFIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC2(C3CC4CC(C3)CC2C4)OC
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 1797561-91-1

Description

1-(((1R,3S,5r,7r)-2-Methoxyadamantan-2-yl)methyl)-3-(o-tolyl)urea is a 1,3-disubstituted urea derivative featuring a methoxy-substituted adamantane core linked to an o-tolyl group via a methylene bridge. The o-tolyl substituent (ortho-methylphenyl) introduces steric and electronic effects that may influence binding affinity and metabolic stability. This compound is synthesized through reactions involving adamantane-carbonyl chloride and o-toluidine, followed by functionalization steps such as lithiation and urea formation, as detailed in analogous syntheses of adamantyl-urea derivatives .

Biological Activity

1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-3-(o-tolyl)urea is a synthetic compound with a complex structure that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-3-(o-tolyl)urea is $C_{20}H_{28}N_{2}O_{3}$ with a molecular weight of 344.4 g/mol. The compound features an adamantane core, which is known for its unique three-dimensional structure that can influence biological interactions.

Property	Value
Molecular Formula	C20H28N2O3
Molecular Weight	344.4 g/mol
CAS Number	1797901-70-2

The biological activity of this compound is hypothesized to involve interactions with specific biological targets such as enzymes or receptors. The adamantane moiety may enhance the compound's ability to penetrate cellular membranes and interact with intracellular targets, potentially modulating various signaling pathways.

Potential Mechanisms:

• Enzyme Inhibition : The urea group may serve as a competitive inhibitor for certain enzymes.
• Receptor Binding : The compound may bind to specific receptors influencing physiological responses.

Study 1: Anticancer Activity

In a study evaluating the anticancer effects of adamantane derivatives, it was found that compounds similar to 1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-3-(o-tolyl)urea exhibited significant cytotoxic effects against various cancer cell lines. The mechanism was linked to apoptosis induction and cell cycle arrest.

Study 2: Antiviral Properties

Another study investigated the antiviral properties of adamantane derivatives against influenza viruses. Results showed that these compounds could inhibit viral replication by interfering with the viral membrane proteins.

Safety and Toxicology

While the exact safety profile of 1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-3-(o-tolyl)urea remains to be fully characterized, related compounds have undergone toxicological assessments. It is crucial for future studies to evaluate the toxicity and safety in vivo.

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Structural Comparison of Adamantyl-Urea Derivatives

Compound Name	Adamantane Substituent	Aryl Substituent	Key Functional Groups	Molecular Weight (g/mol)	Reference
Target Compound	2-Methoxy	o-Tolyl	Urea	~400 (estimated)
1-[(3-Fluoroadamantan-1-yl)methyl]-3-R-ureas	3-Fluoro	Varied (R)	Urea	350–420
N-o-Tolylcycloadamantanecarboxamide	1-Carbonyl	o-Tolyl	Carboxamide	~315
1-((Adamantan-1-yl)(phenyl)methyl)-3-R-ureas	1-Phenylmethyl	Varied (R)	Urea	350–500
1-(2,3-Dimethoxyphenyl)-3-(methoxyadamantyl)urea	2-Methoxy	2,3-Dimethoxyphenyl	Urea	~430

Key Observations :

• Substituent Effects : The target compound’s 2-methoxyadamantane group balances lipophilicity and polarity compared to fluorine (higher electronegativity, lower solubility) or phenylmethyl (higher lipophilicity) substituents .

Key Observations :

• The target compound’s synthesis shares steps with carboxamide precursors (e.g., N-o-tolylcycloadamantanecarboxamide) but requires additional lithiation and urea coupling, leading to moderate yields (~36–80%) .
• Fluorinated analogs achieve similar yields (40–75%) but require specialized fluorinated starting materials .

Key Observations :

• sEH Inhibition : Fluorinated adamantyl-ureas exhibit potent sEH inhibition (IC50: 10–100 nM), likely due to fluorine’s electronegativity enhancing enzyme interactions . The target compound’s activity remains unstudied but may differ due to methoxy’s bulkier profile.
• Metabolic Stability : Adamantane’s rigidity enhances stability, but the methoxy group may introduce susceptibility to oxidative metabolism compared to fluorinated derivatives .